Cas no 2248175-73-5 (Ethyl (2S)-2-(thieno[2,3-d]pyrimidin-4-ylamino)propanoate)

• Product Name: Ethyl (2S)-2-(thieno[2,3-d]pyrimidin-4-ylamino)propanoate
• CAS No: 2248175-73-5
• MF: C₁₁H₁₃N₃O₂S
• MW: 251.304820775986
• CID: 6108638
• PubChem ID: 137940193
• Update Time: 2025-10-30

Ethyl (2S)-2-(thieno[2,3-d]pyrimidin-4-ylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl (2S)-2-(thieno[2,3-d]pyrimidin-4-ylamino)propanoate
• ethyl (2S)-2-({thieno[2,3-d]pyrimidin-4-yl}amino)propanoate
• EN300-6510897
• 2248175-73-5

• Inchi： 1S/C11H13N3O2S/c1-3-16-11(15)7(2)14-9-8-4-5-17-10(8)13-6-12-9/h4-7H,3H2,1-2H3,(H,12,13,14)/t7-/m0/s1
• InChI Key： PTEACIHRPQHNIL-ZETCQYMHSA-N
• SMILES： S1C=CC2C1=NC=NC=2N[C@H](C(=O)OCC)C

Computed Properties

• Exact Mass: 251.07284784g/mol
• Monoisotopic Mass: 251.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 92.4Ų

Additional information on Ethyl (2S)-2-(thieno[2,3-d]pyrimidin-4-ylamino)propanoate

Research Brief on Ethyl (2S)-2-(thieno[2,3-d]pyrimidin-4-ylamino)propanoate (CAS: 2248175-73-5) in Chemical Biology and Pharmaceutical Applications

Ethyl (2S)-2-(thieno[2,3-d]pyrimidin-4-ylamino)propanoate (CAS: 2248175-73-5) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its thienopyrimidine scaffold and chiral ethyl propanoate moiety, has demonstrated promising potential as a modulator of key biological pathways, particularly in oncology and inflammatory diseases. Recent studies have focused on its synthesis, structure-activity relationships (SAR), and preclinical efficacy, positioning it as a candidate for further drug development.

The synthesis of Ethyl (2S)-2-(thieno[2,3-d]pyrimidin-4-ylamino)propanoate involves a multi-step process, starting from commercially available thieno[2,3-d]pyrimidin-4-amine derivatives. The chiral center at the 2-position of the propanoate ester is critical for its biological activity, as evidenced by comparative studies with its (R)-enantiomer. Recent advancements in asymmetric synthesis have improved the yield and enantiomeric purity of this compound, facilitating its use in high-throughput screening and mechanistic studies.

In vitro and in vivo studies have revealed that Ethyl (2S)-2-(thieno[2,3-d]pyrimidin-4-ylamino)propanoate exhibits potent inhibitory activity against several kinase targets, including members of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancers. Notably, the compound has shown selective cytotoxicity against tumor cell lines with minimal effects on normal cells, suggesting a favorable therapeutic window. Mechanistic investigations indicate that it induces apoptosis and cell cycle arrest, further supporting its potential as an anticancer agent.

Beyond oncology, preliminary data suggest that this compound may also modulate inflammatory responses by targeting signaling pathways such as NF-κB and JAK/STAT. These findings have spurred interest in its application for autoimmune and chronic inflammatory conditions. However, further pharmacokinetic and toxicological studies are required to assess its suitability for clinical development.

In conclusion, Ethyl (2S)-2-(thieno[2,3-d]pyrimidin-4-ylamino)propanoate (CAS: 2248175-73-5) represents a promising scaffold for the development of targeted therapies in oncology and inflammation. Its unique chemical structure and biological profile warrant continued investigation, with ongoing research focusing on optimizing its pharmacological properties and exploring combination therapies. This compound exemplifies the intersection of chemical biology and drug discovery, highlighting the importance of innovative small-molecule design in addressing unmet medical needs.